Cas no 261360-71-8 ((2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid)
(2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-3-methoxy-
- (2S)-3-(3-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- 261360-71-8
- (S)-N-alpha-t-Butyloxycarbonyl-3-methoxy-phenylalanine
- N-alpha-t-Butoxycarbonyl-3-methoxy-L-phenyalanine;N-alpha-t-Butoxycarbonyl-O-methyl-L-m-tyrosine
- N10882
- SCHEMBL3554901
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid
- Boc-3-Methoxy-L-Phenylalanine
- (S)-2-((tert-Butoxycarbonyl)amino)-3-(3-methoxyphenyl)propanoic acid
- EN300-3385152
- AS-82667
- BOC-PHE(3-OME)-OH
- MFCD01860638
- (2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid
- (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(3-METHOXYPHENYL)PROPANOIC ACID
- (S)-2-((tert-butoxycarbonyl)amino)-3-(3-methoxyphenyl)propanoicacid
-
- MDL: MFCD01860638
- Inchi: 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(13(17)18)9-10-6-5-7-11(8-10)20-4/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)/t12-/m0/s1
- InChI Key: GOHDMZILHKRUGN-LBPRGKRZSA-N
- SMILES: O(C(N[C@H](C(=O)O)CC1C=CC=C(C=1)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 295.14203
- Monoisotopic Mass: 295.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 84.86
(2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB156076-1 g |
(S)-N-alpha-t-Butyloxycarbonyl-3-methoxy-phenylalanine, 98% (Boc-L-Phe(3-OMe)-OH); . |
261360-71-8 | 98% | 1g |
€225.00 | 2023-06-23 | |
| abcr | AB156076-5 g |
(S)-N-alpha-t-Butyloxycarbonyl-3-methoxy-phenylalanine, 98% (Boc-L-Phe(3-OMe)-OH); . |
261360-71-8 | 98% | 5g |
€675.00 | 2023-06-23 | |
| eNovation Chemicals LLC | Y1237833-500mg |
Boc-3-Methoxy-L-Phenylalanine |
261360-71-8 | 98% | 500mg |
$210 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1237833-1g |
Boc-3-Methoxy-L-Phenylalanine |
261360-71-8 | 98% | 1g |
$135 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1237833-2g |
Boc-3-Methoxy-L-Phenylalanine |
261360-71-8 | 98% | 2g |
$520 | 2023-05-17 | |
| Enamine | EN300-3385152-0.05g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid |
261360-71-8 | 95.0% | 0.05g |
$43.0 | 2025-03-18 | |
| Enamine | EN300-3385152-0.1g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid |
261360-71-8 | 95.0% | 0.1g |
$63.0 | 2025-03-18 | |
| Enamine | EN300-3385152-0.25g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid |
261360-71-8 | 95.0% | 0.25g |
$90.0 | 2025-03-18 | |
| Enamine | EN300-3385152-0.5g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid |
261360-71-8 | 95.0% | 0.5g |
$143.0 | 2025-03-18 | |
| Enamine | EN300-3385152-1g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxyphenyl)propanoic acid |
261360-71-8 | 95% | 1g |
$183.0 | 2023-09-03 |
(2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid
Comprehensive Overview of (2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid (CAS No. 261360-71-8)
(2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid (CAS No. 261360-71-8) is a chiral amino acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protecting group and a 3-methoxyphenyl moiety, making it a versatile intermediate for peptide synthesis and drug development. Its unique structural properties have garnered significant attention in the fields of medicinal chemistry and biochemistry.
The growing interest in chiral building blocks and peptide-based therapeutics has positioned (2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid as a critical component in modern drug discovery. Researchers frequently search for "Boc-protected amino acids" or "chiral intermediates for peptide synthesis," highlighting the demand for high-purity compounds like this. Its application extends to the development of GPCR-targeted drugs and enzyme inhibitors, aligning with current trends in precision medicine.
One of the key advantages of this compound is its stability under standard laboratory conditions, which simplifies handling and storage. The Boc group can be selectively removed under mild acidic conditions, enabling its use in multi-step synthetic routes. This property is particularly valuable in the synthesis of complex peptides and small-molecule drugs, where protecting group strategies are essential.
In recent years, the rise of AI-driven drug discovery and computational chemistry has further emphasized the importance of well-characterized intermediates like (2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid. Researchers often inquire about "structure-activity relationships (SAR)" or "optimization of chiral auxiliaries," reflecting the compound's role in rational drug design. Its 3-methoxyphenyl group also contributes to interactions with aromatic residues in target proteins, a feature explored in kinase and protease inhibitor development.
From a synthetic perspective, this compound is typically prepared via asymmetric hydrogenation or enzymatic resolution methods, ensuring high enantiomeric purity. The demand for "green chemistry approaches" in amino acid synthesis has led to innovations in catalytic processes, reducing waste and improving yields. These advancements align with the pharmaceutical industry's focus on sustainable manufacturing.
Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of CAS No. 261360-71-8. Quality control is paramount, as even minor impurities can impact downstream applications in high-throughput screening or bioconjugation. This underscores the need for reliable suppliers who adhere to strict GMP-like standards for research chemicals.
Looking ahead, the versatility of (2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid ensures its continued relevance in cutting-edge research. Whether investigating "new peptide therapeutics" or optimizing "drug delivery systems," this compound remains a cornerstone in the toolkit of synthetic chemists and pharmacologists alike.
261360-71-8 ((2S)-2-{(tert-butoxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid) Related Products
- 47375-34-8(Boc-Tyr(tBu)-OH)
- 63769-58-4(Boc-D-Tyr(Bzl)-OH)
- 198473-94-8(Boc-homo-L-tyrosine)
- 72594-77-5((S)-Ethyl 2-((tert-butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoate)
- 53267-93-9(Boc-Tyr(Me)-OH)
- 70642-86-3(Boc-D-Tyr-OH)
- 3978-80-1(N-Boc-L-tyrosine)
- 4326-36-7(Boc-L-Tyrosine methyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)